1-(2-chloro-1,3-thiazol-5-yl)ethan-1-amine hydrochloride
Description
1-(2-chloro-1,3-thiazol-5-yl)ethan-1-amine hydrochloride is a compound that belongs to the group of azole heterocycles . Thiazoles, which are aromatic five-membered heterocycles containing one sulfur and one nitrogen atom, have gained considerable attention due to their broad applications in different fields, such as agrochemicals, industrial, and photographic sensitizers . They also have pharmaceutical and biological activities that include antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-Alzheimer, antihypertensive, antioxidant, and hepatoprotective activities .
Synthesis Analysis
The synthesis of thiazole-based compounds, including 1-(2-chloro-1,3-thiazol-5-yl)ethan-1-amine hydrochloride, involves modification at different positions to generate new molecules with potent antitumor, antioxidant, and antimicrobial activities . One example of a synthesis method is the microwave-assisted Hantzsch thiazole synthesis of N-phenyl-4-(6-phenylimidazo[2,1-b]thiazol-5-yl)thiazol-2-amines from the reaction of 2-chloro-1-(6-phenylimidazo[2,1-b]thiazol-5-yl)ethanones and thioureas .Molecular Structure Analysis
The molecular structure of 1-(2-chloro-1,3-thiazol-5-yl)ethan-1-amine hydrochloride is characterized by a five-membered heterocyclic ring containing one sulfur and one nitrogen atom . The InChI code for this compound is 1S/C5H7ClN2S.ClH/c6-5-8-3-4 (9-5)1-2-7;/h3H,1-2,7H2;1H .Physical And Chemical Properties Analysis
The physical and chemical properties of 1-(2-chloro-1,3-thiazol-5-yl)ethan-1-amine hydrochloride include a molecular weight of 199.1 . The compound is a salt with chloride ions .Future Directions
The future directions for research on 1-(2-chloro-1,3-thiazol-5-yl)ethan-1-amine hydrochloride and related compounds could involve further exploration of their synthesis methods, mechanisms of action, and potential applications in various fields. Given their wide range of biological activities, these compounds could be further studied for their potential use in drug design and discovery .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(2-chloro-1,3-thiazol-5-yl)ethan-1-amine hydrochloride involves the reaction of 2-chloro-1,3-thiazole with ethylenediamine followed by hydrochloric acid treatment.", "Starting Materials": [ "2-chloro-1,3-thiazole", "ethylenediamine", "hydrochloric acid" ], "Reaction": [ "Step 1: 2-chloro-1,3-thiazole is reacted with excess ethylenediamine in a solvent such as ethanol or methanol at a temperature of 50-60°C for 4-6 hours.", "Step 2: The resulting product, 1-(2-chloro-1,3-thiazol-5-yl)ethan-1-amine, is then treated with hydrochloric acid to form the hydrochloride salt.", "Step 3: The product is filtered, washed with a suitable solvent such as ethanol or methanol, and dried to obtain the final product, 1-(2-chloro-1,3-thiazol-5-yl)ethan-1-amine hydrochloride." ] } | |
CAS RN |
2742660-55-3 |
Product Name |
1-(2-chloro-1,3-thiazol-5-yl)ethan-1-amine hydrochloride |
Molecular Formula |
C5H8Cl2N2S |
Molecular Weight |
199.1 |
Purity |
95 |
Origin of Product |
United States |
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